N-[4-(cyclopentyloxy)phenyl]benzamide

• IUPAC Name: N-(4-cyclopentyloxyphenyl)benzamide
• InChI: InChI=1S/C18H19NO2/c20-18(14-6-2-1-3-7-14)19-15-10-12-17(13-11-15)21-16-8-4-5-9-16/h1-3,6-7,10-13,16H,4-5,8-9H2,(H,19,20)
• InChI Key: XTFVXNAGMOIORY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol

Description

N-[4-(cyclopentyloxy)phenyl]benzamide, also known as CPB, is a chemical compound that belongs to the family of benzamides. It has gained attention in recent years due to its potential applications in scientific research. CPB has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. In

Mechanism of Action

The exact mechanism of action of N-[4-(cyclopentyloxy)phenyl]benzamide is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. This means that it blocks the activity of dopamine at the D2 receptor, which can have a range of effects on the body. N-[4-(cyclopentyloxy)phenyl]benzamide has also been found to have some affinity for other receptors, including the serotonin 5-HT1A receptor and the sigma-1 receptor.
Biochemical and Physiological Effects
N-[4-(cyclopentyloxy)phenyl]benzamide has been found to have a range of biochemical and physiological effects, including:
- Modulation of dopamine and serotonin receptors
- Inhibition of cell growth in cancer cells
- Reduction of inflammation in the brain
- Protection against oxidative stress
- Improvement of cognitive function in animal models

Advantages and Limitations for Lab Experiments

N-[4-(cyclopentyloxy)phenyl]benzamide has several advantages for use in lab experiments. It is a relatively small molecule that can be easily synthesized and purified. It has also been found to have low toxicity and good stability. However, there are also some limitations to the use of N-[4-(cyclopentyloxy)phenyl]benzamide in lab experiments. It has low solubility in water, which can make it difficult to work with in some applications. It also has low bioavailability, which can limit its effectiveness in some therapeutic applications.

Future Directions

There are many potential future directions for research on N-[4-(cyclopentyloxy)phenyl]benzamide. Some of these include:
- Further investigation of its potential as a therapeutic agent for various diseases
- Study of its effects on other neurotransmitter systems and receptors
- Optimization of its synthesis and purification methods
- Development of new formulations to improve its bioavailability
- Investigation of its potential for use in combination therapy with other drugs
Conclusion
In conclusion, N-[4-(cyclopentyloxy)phenyl]benzamide has many potential applications in scientific research. It has been found to have a range of biochemical and physiological effects, and its mechanism of action is still being studied. While there are some limitations to its use, N-[4-(cyclopentyloxy)phenyl]benzamide has several advantages for use in lab experiments. Further research on N-[4-(cyclopentyloxy)phenyl]benzamide could lead to new therapeutic agents and a better understanding of its effects on the body.

Scientific Research Applications

N-[4-(cyclopentyloxy)phenyl]benzamide has been found to have a wide range of applications in scientific research. It has been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. N-[4-(cyclopentyloxy)phenyl]benzamide has also been investigated for its effects on the central nervous system, including its ability to modulate dopamine and serotonin receptors.